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Compound of Interest

Compound Name: Naphthalene-1,4-diboronic acid

Cat. No.: B150188 Get Quote

An In-depth Technical Guide to Naphthalene-1,4-diboronic Acid

Introduction
Naphthalene-1,4-diboronic acid is a bifunctional organoboron compound featuring a

naphthalene core. Its two boronic acid groups, positioned at the 1 and 4 positions of the

naphthalene ring, make it a versatile building block in various fields of chemical research.

Boronic acids are known for their utility in Suzuki-Miyaura cross-coupling reactions, their ability

to form reversible covalent bonds with diols, and their role as Lewis acids. This guide provides

a comprehensive overview of the chemical structure, properties, synthesis, and applications of

Naphthalene-1,4-diboronic acid, tailored for professionals in research and drug development.

The naphthalene scaffold itself is an extensively explored aromatic system with applications

against a wide range of pathophysiological conditions[1].

Chemical Structure and Identification
The core of the molecule is a naphthalene ring system, with boronic acid [-B(OH)₂] groups

substituted at the C1 and C4 positions.

IUPAC Name: (4-borononaphthalen-1-yl)boronic acid[2].
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Chemical Structure: 

Image Source: PubChem CID 10488882[2]

The relationship between its name, formula, and key identifiers is visualized below.

Naphthalene-1,4-diboronic Acid

IUPAC Name:
(4-borononaphthalen-1-yl)boronic acid

CAS Number:
22871-75-6

Molecular Formula:
C₁₀H₁₀B₂O₄

Molecular Weight:
~215.81 g/mol

Click to download full resolution via product page

Caption: Core identifiers for Naphthalene-1,4-diboronic acid.

Chemical Identifiers
This table summarizes the key identifiers and synonyms for the compound.
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Identifier Value Reference

IUPAC Name
(4-borononaphthalen-1-

yl)boronic acid
[2]

CAS Number 22871-75-6 [2][3][4][5]

Molecular Formula C₁₀H₁₀B₂O₄ [2][3][4][5]

Synonyms

Naphthalene-1,4-diyldiboronic

acid, B,B′-(1,4-

Naphthalenediyl)bis-boronic

Acid, 1,4-

Naphthalenediboronic Acid

[2][4]

PubChem CID 10488882 [2][5]

InChIKey
UQQNPIILEFDCRF-

UHFFFAOYSA-N
[2][3]

Physicochemical Properties
The following table lists key computed physical and chemical properties, which are crucial for

experimental design, including solvent selection and reaction condition optimization.

Property Value Reference

Molecular Weight 215.81 g/mol [4][5]

Exact Mass 216.077 g/mol [2]

LogP -1.80 [5]

Polar Surface Area (PSA) 80.92 Å² [5]

Hydrogen Bond Donors 4 [2]

Hydrogen Bond Acceptors 4 [2]

Rotatable Bond Count 2 [2]
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Experimental Protocols: Synthesis
Naphthalene-1,4-diboronic acid can be synthesized through various established

organometallic routes. A common and effective method involves a halogen-metal exchange

followed by reaction with a boron electrophile.

Generalized Synthesis Protocol
This protocol describes a typical synthesis starting from 1,4-dibromonaphthalene, a readily

available precursor. A reference to a synthesis can be found in the Journal of Organic

Chemistry, 2000, vol. 65, №13, p. 3952-3960[3].

Objective: To synthesize Naphthalene-1,4-diboronic acid from 1,4-dibromonaphthalene.

Materials:

1,4-Dibromonaphthalene

Anhydrous Tetrahydrofuran (THF) or Diethyl Ether

n-Butyllithium (n-BuLi) or Magnesium turnings

Triisopropyl borate or Trimethyl borate

Hydrochloric acid (HCl), aqueous solution

Hexane, Ethyl Acetate

Anhydrous Sodium Sulfate or Magnesium Sulfate

Procedure:

Reaction Setup: Under an inert atmosphere (Argon or Nitrogen), dissolve 1,4-

dibromonaphthalene in anhydrous THF in a flame-dried, three-neck flask equipped with a

magnetic stirrer, thermometer, and dropping funnel.

Lithiation: Cool the solution to -78 °C using a dry ice/acetone bath. Slowly add two

equivalents of n-BuLi solution dropwise, maintaining the temperature below -70 °C. Stir the
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mixture for 1-2 hours at this temperature to ensure complete formation of the 1,4-

dilithionaphthalene intermediate.

Borylation: To the cooled solution, add an excess (at least 2.2 equivalents) of triisopropyl

borate dropwise, ensuring the temperature remains below -70 °C. After the addition is

complete, allow the reaction mixture to slowly warm to room temperature and stir overnight.

Hydrolysis (Quenching): Carefully quench the reaction by slowly adding it to a stirred solution

of aqueous HCl (e.g., 1 M) at 0 °C. Stir vigorously for 1-2 hours to hydrolyze the borate ester

intermediate to the desired diboronic acid.

Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with ethyl

acetate (3x). Combine the organic layers.

Washing and Drying: Wash the combined organic layers with brine, then dry over anhydrous

sodium sulfate.

Purification: Filter the drying agent and remove the solvent under reduced pressure. The

crude product can be purified by recrystallization from a suitable solvent system (e.g., water

or an acetone/hexane mixture) to yield Naphthalene-1,4-diboronic acid as a solid.
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Start: 1,4-Dibromonaphthalene
in Anhydrous THF

1. Lithiation
Add 2 eq. n-BuLi at -78°C

Intermediate:
1,4-Dilithionaphthalene

2. Borylation
Add >2 eq. Trialkyl Borate at -78°C

3. Hydrolysis
Quench with aq. HCl

4. Workup & Purification
Extraction, Drying, Recrystallization

Product:
Naphthalene-1,4-diboronic Acid

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of Naphthalene-1,4-diboronic acid.

Applications in Research and Development
Naphthalene-1,4-diboronic acid is a valuable reagent with applications spanning organic

synthesis, supramolecular chemistry, and materials science. Its bifunctional nature allows it to

act as a rigid linker or spacer in the construction of larger, complex molecular architectures.
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Caption: Key application areas for Naphthalene-1,4-diboronic acid.

Organic Synthesis
The primary application in organic synthesis is as a difunctional component in palladium-

catalyzed cross-coupling reactions. It can be used to construct complex molecules where the

rigid naphthalene unit serves as a precisely defined spacer between two other molecular

fragments. It has also been employed as a reagent in the synthesis of carcinogenic oxidized

metabolites of other polycyclic aromatic hydrocarbons for toxicology studies[6].

Supramolecular Chemistry and Crystal Engineering
The boronic acid moieties can participate in self-assembly processes. For instance, they can

react with diols to form boronic esters. This property has been exploited in the self-assembly of

Lewis acid-base adducts and other complex supramolecular structures[7]. The rigid

naphthalene backbone and the defined geometry of the boronic acid groups make it an

excellent candidate for designing molecular cages, polymers, and other ordered materials[7].

Medicinal Chemistry
While not a drug itself, Naphthalene-1,4-diboronic acid serves as a scaffold or intermediate

for the synthesis of more complex molecules with potential biological activity. The naphthalene

core is present in numerous FDA-approved drugs, including terbinafine, propranolol, and

naproxen[1]. The ability to use this diboronic acid to connect different pharmacophores via
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Suzuki coupling makes it a valuable tool for building libraries of potential drug candidates, such

as analogues of naphthalene-1,4-dione with anticancer properties[8].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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